Cas no 58718-78-8 (1-Butene, methyl- (9CI))

• Product Name: 1-Butene, methyl- (9CI)
• CAS No: 58718-78-8
• MF: C₅H₁₀
• MW: 70.1329016685486
• CID: 376059
• PubChem ID: 5326161
• Update Time: 2025-04-19

1-Butene, methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Butene, methyl- (9CI)
• Methylbut-1-ene
• s-Methylethylethylene
• trans-2-Amylene
• (E)-pent-2-ene
• EINECS 211-461-4
• 2-PENTENE, TRANS-
• NS00091459
• EINECS 273-308-8
• 68956-55-8
• EN300-119382
• J-002315
• UNII-YCO1SJQ98H
• beta-n-Amylene
• UNII-Y5RK21VDPE
• E-2-pentene
• 2-Pentene, (2E)-
• 2-Pentene, (E)-
• EC 273-308-8
• NSC 7894
• AKOS025311260
• BRN 1718795
• trans-Pent-2-ene
• trans-beta-N-Amylene
• 2-PENTENE (E)-FORM [MI]
• 2-PENTENE
• TRANS-.BETA.-AMYLENE
• 3-Pentene
• trans-beta-Amylene
• 2-Pentene, cis + trans
• trans-2-Pentene, analytical standard
• Q22051489
• 4-01-00-00814 (Beilstein Handbook Reference)
• HSDB 5736
• DTXSID50891268
• 58718-78-8
• A802072
• NS00079951
• (E)-2-Pentene
• 2-Pentene,c&t
• EINECS 203-695-0
• (2E)-2-Pentene
• EINECS 261-403-7
• YCO1SJQ98H
• trans-2-Pentene, 99%
• 646-04-8
• trans-2-Pentene
• Y5RK21VDPE
• sym-Methylethylethylene
• .beta.-n-Amylene
• CH3CH=CHC2H5
• MFCD00009384
• 2-trans-Pentene
• P0635
• 109-68-2
• AKOS015840014

• Inchi： 1S/C5H10/c1-3-5-4-2/h3,5H,4H2,1-2H3/b5-3+
• InChI Key： QMMOXUPEWRXHJS-HWKANZROSA-N
• SMILES： C(C)/C=C/C

Computed Properties

• Exact Mass: 70.0783
• Monoisotopic Mass: 70.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 27
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.1

Experimental Properties

• Density: 0.669
• Melting Point: -140.2 deg C
• Boiling Point: 37.5°Cat760mmHg
• Flash Point: °C
• PSA: 0